Ethyl 7-(thiophen-2-yl)-1,4-thiazepane-4-carboxylate

• IUPAC Name: ethyl 7-thiophen-2-yl-1,4-thiazepane-4-carboxylate
• InChI: InChI=1S/C12H17NO2S2/c1-2-15-12(14)13-6-5-11(17-9-7-13)10-4-3-8-16-10/h3-4,8,11H,2,5-7,9H2,1H3
• InChI Key: NSCONUJRWPNDSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(SCC1)C2=CC=CS2
• Molecular Formula: C12H17NO2S2
• Molecular Weight: 271.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives are synthesized by heterocyclization of various substrates. A series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.